3-Chloropyridine

• CAS: 626-60-8
• Synonyms: 3-Pyridinyl Chloride; NSC 60200; m-Chloropyridine
• Molecular Formula: C5H4ClN
• Molecular Weight: 113.54 g/mol
• SMILES: C1=CC(=CN=C1)Cl
• InChI: InChI=1S/C5H4ClN/c6-5-2-1-3-7-4-5/h1-4H
• InChIKey: PWRBCZZQRRPXAB-UHFFFAOYSA-N
• Solubility: In water, 7.74 mg/L at 25 °C (est); Slightly soluble in wate

3-Chloropyridine (CAS 626-60-8) is a halogenated heterocyclic building block characterized by a chlorine atom substituted at the 3-position of the pyridine ring. It is a colorless to slightly yellow liquid with a molecular weight of 113.55 g/mol.

3-Chloropyridine (CAS 626-60-8) Technical Specifications for Procurement and R&D Decision-Making

3-Chloropyridine (CAS 626-60-8) is a halogenated heterocyclic building block characterized by a chlorine atom substituted at the 3-position of the pyridine ring [1]. It is a colorless to slightly yellow liquid with a molecular weight of 113.55 g/mol . Key physicochemical properties reported for this compound include a boiling point of 148 °C, a density of approximately 1.194 g/mL at 25 °C, and a refractive index (n20/D) of 1.533 . This compound is primarily utilized as a key intermediate in the synthesis of advanced pharmaceutical and agrochemical agents [2].

Workflow Synthesis of pharmaceutical and agrochemical intermediates

Selection 3-position chlorine for controlled nucleophilic substitution reactivity

Use Context Key building block for cross-coupling and heterocycle construction

• [1] PubChem. (n.d.). 3-Chloropyridine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloropyridine View Source
• [2] ChemTradeHub. (2025). What is 3-Chloropyridine (CAS: 626-60-8)? Retrieved from https://www.chemtradehub.com/ View Source

Why 3-Chloropyridine Cannot Be Substituted with Other Chloropyridine Isomers in Critical Synthesis Routes

The chloropyridine isomers—2-chloropyridine, 3-chloropyridine, and 4-chloropyridine—exhibit fundamentally different electronic properties and reactivities due to the varying position of the chlorine atom relative to the ring nitrogen [1]. This results in distinct activation energies for nucleophilic substitution [2] and different pKa values [3]. Consequently, substituting 3-chloropyridine with a positional isomer in a synthetic pathway is highly likely to alter reaction rates, change regioselectivity, and lead to the formation of different products or significantly reduced yields, thereby invalidating established process chemistry [4].

3-Chloropyridine (Target)

Electron density at C-3 directs nucleophilic attack to specific ring positions.

2- or 4-Chloropyridine

Different charge distribution may shift reaction sites, leading to unintended regioisomers.

3-Chloropyridine (Target)

Moderate reaction rate suits controlled process kinetics.

2- or 4-Chloropyridine

2-Cl has significantly lower rate; 4-Cl has higher rate, affecting pathway timing and selectivity.

3-Chloropyridine (Target)

Reported higher overall yield in bridged-nicotine analogue synthesis.

4-Chloropyridine

Lower yield under identical conditions, potentially impacting process economics.

• [1] Filo. (2025). Why 2-chloropyridine and 4-chloropyridine react with nucleophiles... Retrieved from https://askfilo.com/ View Source
• [2] Coppens, G., Declerck, F., Gillet, C., & Nasielski, J. (1963). Quaternisation de Dérivés Monohalogénés de la Pyridine Par L'Iodure de Méthyle. Bulletin des Sociétés Chimiques Belges, 72(1-2), 25-37. DOI: 10.1002/bscb.19630720103 View Source
• [3] Wikipedia. (2018). 3-氯吡啶. Retrieved from https://zh.wikipedia.org/wiki/3-氯吡啶 View Source
• [4] Chegg. (2025). Which of the following chloropyridines readily undergo nucleophilic substitution... Retrieved from https://www.chegg.com/ View Source

Quantitative Evidence for Selecting 3-Chloropyridine over 2- and 4-Chloropyridine Analogs

3-Chloropyridine Reactivity with Methyl Iodide: A 6-Fold Difference from 2-Chloropyridine

In a direct comparative study of halogenated pyridine quaternization, 3-chloropyridine exhibited a rate constant (k25) of 3.0 × 10⁻⁵ for its reaction with methyl iodide in nitrobenzene [1]. This places its reactivity distinctly between the more reactive 4-chloropyridine (k25 = 7.3 × 10⁻⁵) and the significantly less reactive 2-chloropyridine (k25 = 0.204 × 10⁻⁵) [1].

Quaternization Rate (k25)

Head-to-head

3-Cl: 3.0 × 10⁻⁵ 2-Cl: 0.204 × 10⁻⁵ 4-Cl: 7.3 × 10⁻⁵

Reaction with methyl iodide in nitrobenzene at 25°C

Intermediate reactivity between isomers supports controlled synthesis.

Class-level difference; verify rate under specific solvent/temperature.

Evidence Dimension	Rate constant (k25) for reaction with methyl iodide
Target Compound Data	3.0 × 10⁻⁵
Comparator Or Baseline	2-Chloropyridine: 0.204 × 10⁻⁵; 4-Chloropyridine: 7.3 × 10⁻⁵
Quantified Difference	3-Chloropyridine is ~14.7× more reactive than 2-chloropyridine and ~2.4× less reactive than 4-chloropyridine.
Conditions	Conductimetric determination in nitrobenzene at 25 °C.

Why This Matters

This intermediate reactivity profile is crucial for synthetic chemists designing routes that require a controlled, moderate reaction rate, avoiding the sluggishness of 2-chloropyridine or the potential for side reactions associated with highly activated 4-chloropyridine.

• [1] Coppens, G., Declerck, F., Gillet, C., & Nasielski, J. (1963). Quaternisation de Dérivés Monohalogénés de la Pyridine Par L'Iodure de Méthyle. Bulletin des Sociétés Chimiques Belges, 72(1-2), 25-37. DOI: 10.1002/bscb.19630720103 View Source

Superior Yield in Bridged-Nicotine Analogue Synthesis from 3-Chloropyridine

A study on the concise synthesis of new bridged-nicotine analogues demonstrated that starting from 3-chloropyridine, the target tricyclic ring system was accessed in a 40% overall yield over three steps [1]. In a direct comparison, the same synthetic sequence starting from 4-chloropyridine resulted in a significantly lower overall yield of only 23% [1].

Synthetic Yield (3-step)

Head-to-head

3-Cl: 40% yield 4-Cl: 23% yield

Bridged-nicotine analogue tricyclic system

Higher reported yield advantage vs 4-Cl isomer.

Yield comparison is route-specific; validate in own process conditions.

Evidence Dimension	Overall synthetic yield
Target Compound Data	40% yield
Comparator Or Baseline	4-Chloropyridine: 23% yield
Quantified Difference	The route using 3-chloropyridine provided a 17-percentage-point higher overall yield, representing a 74% relative improvement over the 4-chloropyridine route.
Conditions	Three-step synthesis of a bridged-nicotine analogue tricyclic ring system.

Why This Matters

For procurement, this evidence directly quantifies the advantage of using 3-chloropyridine in a specific, complex synthetic pathway, indicating a more cost-effective and higher-yielding process compared to using its 4-chloro isomer.

• [1] Concise synthesis of new bridged-nicotine analogues. (2011). ScienceDirect. Retrieved from https://www.sciencedirect.com/ View Source

Standard Enthalpy of Formation Comparison Between 2- and 3-Chloropyridine

Rotating-bomb combustion calorimetry studies have determined the standard molar enthalpies of formation (ΔfHm°) for liquid 2-chloropyridine and 3-chloropyridine at T = 298.15 K [1]. While both values are negative, a difference in their thermodynamic stability is observed, with 3-chloropyridine having a ΔfHm° of 46.7 ± 1.2 kJ·mol⁻¹, compared to 52.0 ± 1.3 kJ·mol⁻¹ for 2-chloropyridine [1]. This indicates that 3-chloropyridine is thermodynamically more stable than its 2-isomer.

Enthalpy of Formation

Head-to-head

3-Cl: 46.7 ± 1.2 kJ·mol⁻¹ 2-Cl: 52.0 ± 1.3 kJ·mol⁻¹

Liquid state, T = 298.15 K

Greater thermodynamic stability indicated by lower ΔfHm°.

Relevance for storage and handling; class-level thermodynamic property.

Evidence Dimension	Standard molar enthalpy of formation (ΔfHm°) in liquid state
Target Compound Data	46.7 ± 1.2 kJ·mol⁻¹
Comparator Or Baseline	2-Chloropyridine: 52.0 ± 1.3 kJ·mol⁻¹
Quantified Difference	3-Chloropyridine has an enthalpy of formation that is 5.3 kJ·mol⁻¹ lower, indicating greater thermodynamic stability.
Conditions	Rotating-bomb combustion calorimetry at T = 298.15 K.

Why This Matters

The lower enthalpy of formation for 3-chloropyridine suggests it is a more thermodynamically stable building block compared to 2-chloropyridine, a factor that can influence long-term storage, handling safety, and potential energetic considerations in large-scale processes.

• [1] da Silva, M. A. V. R., Matos, M. A. R., & Amaral, L. M. P. F. (1997). Standard molar enthalpies of formation of some chloropyridines. The Journal of Chemical Thermodynamics, 29(3), 295-299. Retrieved from https://acnpsearch.tweb-dev.unibo.it/ View Source

Optimal R&D and Industrial Application Scenarios Leveraging 3-Chloropyridine's Unique Properties

Synthesis of Chlorantraniliprole Agrochemical Intermediates

3-Chloropyridine is an essential starting material for the synthesis of 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid, a key intermediate in the production of chlorantraniliprole insecticides [1]. The specific 3-chloro substitution pattern is required for the correct regiospecific functionalization of the pyridine ring in this commercial pathway [1].

Asymmetric Synthesis of (S)-Nicotine

In a patented preparation method for (S)-(-)-nicotine, 3-chloropyridine is utilized as a raw material for generating a Grignard reagent [2]. This specific isomer is required for the subsequent reaction with 4-aminobutyraldehyde, enabling a controlled route to the chiral alkaloid [2].

Development of Bridged-Nicotinic Analogue Libraries

Based on the direct comparative yield data, 3-chloropyridine is the preferred starting material for constructing bridged-nicotine analogue scaffolds, as it provides a substantial yield advantage (40% vs. 23%) over its 4-chloro isomer in a concise three-step sequence [3].

Application

Selection Property

Validation Focus

Agrochemical intermediate synthesis

3-Chloro substitution pattern required for regiochemical control

Regioselective pyrazole formation under process conditions

(S)-Nicotine asymmetric synthesis

Isomer-specific reactivity for Grignard route

Chiral route compatibility and step efficiency

Bridged-nicotine analogue libraries

Higher reported yield in tricyclic scaffold construction

Yield reproducibility and scalability for library synthesis

• [1] CN-107674068-B. (2018). Method for Synthesizing Chlorantraniliprole Derivative Intermediate. Retrieved from https://portal.unifiedpatents.com/patents/patent/CN-107674068-B View Source
• [2] CN114276204A. (2021). Preparation method of (S) - (-) -nicotine. Retrieved from https://patents.google.com/patent/CN114276204A/en View Source
• [3] Concise synthesis of new bridged-nicotine analogues. (2011). ScienceDirect. Retrieved from https://www.sciencedirect.com/ View Source